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Compound of Interest

Compound Name: c-Met-IN-11

Cat. No.: B12400472

Application Notes and Protocols for c-Met-IN-11
Preparing c-Met-IN-11 Stock Solutions for Cell
Culture

Audience: Researchers, scientists, and drug development professionals.

Introduction

c-Met-IN-11 is a potent inhibitor of both c-Met and VEGFR-2 receptor tyrosine kinases, with
IC50 values of 41.4 nM and 71.1 nM, respectively[1]. The c-Met signaling pathway plays a
crucial role in cellular processes such as proliferation, motility, migration, and invasion[1].
Dysregulation of this pathway is implicated in the development and progression of various
cancers, making c-Met a key target for therapeutic intervention. These application notes
provide detailed protocols for the preparation, storage, and use of c-Met-IN-11 stock solutions
in cell culture applications.

c-Met Signaling Pathway

The c-Met receptor, upon binding its ligand, hepatocyte growth factor (HGF), undergoes
dimerization and autophosphorylation of key tyrosine residues in its kinase domain. This
activation triggers a cascade of downstream signaling events, primarily through the RAS/MAPK
and PI3K/AKT pathways, which are central to cell proliferation and survival.
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Caption: The c-Met signaling pathway initiated by HGF binding.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b12400472?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Quantitative Data Summary

The following table summarizes the key quantitative information for c-Met-IN-11. Please note
that the molecular weight and solubility are based on typical values for small molecule inhibitors
and must be confirmed with the Certificate of Analysis (CoA) provided by the supplier.

Parameter Value Source

IC50 (c-Met) 41.4 nM [1]

IC50 (VEGFR-2) 71.1 nM [1]

Molecular Weight ~500 g/mol (Assumed) Please refer to CoA
Solubility in DMSO > 50 mg/mL (Assumed) Please refer to CoA

Experimental Protocols
Materials

e c-Met-IN-11 powder

o Dimethyl sulfoxide (DMSO), sterile, cell culture grade
o Sterile microcentrifuge tubes (1.5 mL)

 Sterile serological pipettes and pipette tips

o Vortex mixer

o Calibrated analytical balance

e Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS)
and antibiotics as required for your cell line.

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of c-Met-IN-11, assuming a
molecular weight of 500 g/mol . Adjust the mass of c-Met-IN-11 based on the actual molecular
weight provided on the Certificate of Analysis.
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e Calculate the required mass of c-Met-IN-11.:
o To prepare 1 mL of a 10 mM stock solution:
» Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/qg)
» Mass (mg) = 0.010 mol/L * 0.001 L * 500 g/mol * 1000 mg/g =5 mg
e Weighing the compound:
o Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.
o Carefully weigh 5 mg of c-Met-IN-11 powder into the microcentrifuge tube.
» Dissolving the compound:
o Add 1 mL of sterile DMSO to the microcentrifuge tube containing the c-Met-IN-11 powder.

o Close the tube tightly and vortex thoroughly for at least 1-2 minutes until the compound is
completely dissolved. A clear solution should be obtained.

e Storage of the stock solution:

o Aliquot the 10 mM stock solution into smaller volumes (e.g., 10-20 uL) in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).

Stock Solution Preparation Storage

((e ] S:I.h(Zgaflg::llft;II_VI;sfo mMHZ' Weigh c-Met-IN-lHS. Add 1 mL DMSOH4, Vortex to DissolveHS. AquuoHﬁ. Store at -20°C or -Bouc)
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Caption: Workflow for preparing c-Met-IN-11 stock solution.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b12400472?utm_src=pdf-body
https://www.benchchem.com/product/b12400472?utm_src=pdf-body
https://www.benchchem.com/product/b12400472?utm_src=pdf-body
https://www.benchchem.com/product/b12400472?utm_src=pdf-body-img
https://www.benchchem.com/product/b12400472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Protocol for Preparing Working Solutions for Cell
Culture

e Thaw the stock solution:
o Thaw one aliquot of the 10 mM c-Met-IN-11 stock solution at room temperature.
e Prepare intermediate dilutions (if necessary):
o Itis recommended to perform serial dilutions to achieve the final desired concentration.

o For example, to prepare a 100 uM intermediate solution, dilute the 10 mM stock solution
1:100 in sterile cell culture medium.

e Prepare the final working solution:

o Further dilute the intermediate solution or the stock solution directly into the final volume of
cell culture medium to achieve the desired final concentration for your experiment (e.g., 10
nM, 50 nM, 100 nM, 1 pM).

o Important: Ensure that the final concentration of DMSO in the cell culture medium does
not exceed 0.5% (v/v) to avoid solvent-induced cytotoxicity. A vehicle control (medium with
the same final concentration of DMSO) should always be included in your experiments.

Example Dilution for a Final Concentration of 100 nM in 10 mL of Medium:

e From a 10 mM stock solution:
o Volume of stock = (Final Concentration * Final Volume) / Stock Concentration
o Volume of stock = (100 x 10-9 M *0.010 L) / (10 x 10-3 M) = 0.1 pL
o Due to the small volume, a serial dilution is highly recommended.

e Using a 100 uM intermediate dilution:

o Prepare a 100 uM intermediate by adding 1 pL of 10 mM stock to 99 pL of medium.
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o Volume of intermediate = (100 x 10-9 M * 0.010 L) / (100 x 10-6 M) = 10 pL

o Add 10 pL of the 100 uM intermediate solution to 10 mL of cell culture medium.

Stability and Storage

e Solid c-Met-IN-11: Store the powder at -20°C.

e DMSO Stock Solutions: Store in aliquots at -20°C for up to one month or at -80°C for up to

six months. Avoid repeated freeze-thaw cycles.

Troubleshooting

Issue

Possible Cause

Solution

Compound precipitates in

medium

High final concentration of the
compound or insufficient

mixing.

Prepare fresh dilutions. Ensure
the final DMSO concentration
is low. Vortex gently after
adding the compound to the

medium.

High background in vehicle

control

DMSO concentration is too
high.

Ensure the final DMSO
concentration in the culture

medium is < 0.5%.

Inconsistent results

Repeated freeze-thaw cycles

of the stock solution.

Use freshly thawed aliquots for

each experiment.

By following these detailed protocols, researchers can confidently prepare and utilize c-Met-IN-

11 stock solutions for their cell culture experiments, ensuring reproducibility and accuracy in

their investigations of the c-Met signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400472#preparing-c-met-in-11-stock-solutions-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.medchemexpress.com/c-met-in-11.html
https://www.benchchem.com/product/b12400472#preparing-c-met-in-11-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b12400472#preparing-c-met-in-11-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b12400472#preparing-c-met-in-11-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b12400472#preparing-c-met-in-11-stock-solutions-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12400472?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

